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Compound of Interest

(15,2S5,4S)-1,2,4-
Compound Name:

trimethylcyclohexane

Cat. No.: B1141991

Proper disposal of (1S,2S,4S)-1,2,4-trimethylcyclohexane is critical for ensuring laboratory
safety and environmental protection. This substance is a highly flammable liquid and vapor that
Is toxic to aquatic life and can be fatal if ingested and enters the airways.[1][2][3] Adherence to
strict disposal protocols is mandatory to mitigate these risks.

Physicochemical Properties and Hazard Information

A summary of the key quantitative data for 1,2,4-trimethylcyclohexane is provided below. This
information is essential for a comprehensive risk assessment during handling and disposal.
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Property Value Source(s)
Molecular Formula CoHis [4]
Molecular Weight 126.24 g/mol [3]
Physical State Liquid [2]

Flash Point 19°C to 27.9°C (closed cup) [4115]
Boiling Point 143.5°C [4]
Density 0.758 g/cm3 [4]

Vapor Pressure

6.69 mmHg at 25°C

[4]

UN Number

3295

[6]

Hazard Class

3 (Flammable liquids)

[1](6]

Packing Group

[6]

Standard Operating Procedure for Disposal

The following step-by-step protocol outlines the mandatory procedure for the safe disposal of

(1S,2S,4S)-1,2,4-trimethylcyclohexane from a laboratory setting.

Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure appropriate PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Lab Coat: A flame-resistant lab coat is recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles.[1]

Work Area: All handling of waste should be conducted within a certified chemical fume hood

to avoid inhalation of vapors.[1]

Waste Segregation and Collection
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Do Not Mix: Do not mix (1S,2S,4S)-1,2,4-trimethylcyclohexane waste with incompatible
waste streams, such as acids or oxidizers.

Dedicated Container: Collect the waste in a designated, chemically compatible container.
This container should be free from contamination and in good condition. For flammable
liquids, glass or appropriate plastic containers are suitable; avoid metal containers for certain
chemicals.[7]

Headspace: Leave approximately 10% headspace in the container to allow for vapor
expansion.[8]

Waste Container Labeling

Properly label the waste container immediately upon adding the first drop of waste.

The label must clearly state the words "Hazardous Waste".[9]

Identify all chemical constituents by name (no formulas or abbreviations) and their
approximate percentages.[9]

Clearly mark the associated hazards, such as "Flammable" and "Toxic".[9]

Temporary Storage in a Satellite Accumulation Area
(SAA)

Location: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA).[9] The SAA should be located at or near the point of generation
and under the control of laboratory personnel.[7][9]

Secondary Containment: Place the container in a secondary containment bin to prevent
spills.[7]

Segregation: Ensure the container is stored away from incompatible chemicals.[9]

Ignition Sources: The SAA must be free of heat sources, sparks, and open flames.[1][2]

Final Disposal
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e Do Not Drain Dispose: Under no circumstances should (1S,2S,4S)-1,2,4-
trimethylcyclohexane be disposed of down the sanitary sewer. This is illegal and poses a
significant environmental and safety hazard.[8]

o Licensed Contractor: Arrange for the collection of the hazardous waste by a licensed and
approved waste disposal contractor.[6][10] Your institution's Environmental Health & Safety
(EH&S) department will manage this process.

« Incineration: The typical disposal method for this type of organic solvent waste is high-
temperature incineration at a permitted facility.[8][10]

Spill Management Protocol

In the event of a spill:

o Evacuate: Alert personnel in the immediate area and evacuate if necessary.
o Ventilate: Ensure the area is well-ventilated.

o Control Ignition Sources: Extinguish all nearby flames and turn off spark-producing
equipment.[1]

o Absorb: For small spills, absorb the liquid with a non-combustible absorbent material like dry
earth, sand, or a commercial sorbent.[11]

o Collect: Carefully collect the absorbent material and contaminated items using non-sparking
tools and place them into a designated hazardous waste container.[1][11]

o Decontaminate: Clean the spill area thoroughly.

» Dispose: Dispose of the cleanup materials as hazardous waste following the procedures
outlined above.

Disposal Workflow Diagram
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Step 1: Preparation & Collection

Generate Waste
(1S,2S,4S)-1,2,4-trimethylcyclohexane

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select & Prepare Waste Container
(Compatible, Clean, Leave Headspace)

N\
N\
\

Step 2: Identification & étoiage

Label Container:
'Hazardous Waste'
Contents & Hazards

/

Store in Satellite Accumulation Area (SAA)
(Secondary Containment, Segregated)

Is Container Full or Stored >1 Year?

Yes

ep 3: Final Disposal

Contact EH&S for Waste Pickup

Transfer to Licensed Waste Contractor

Transport to Permitted Facility

Final Disposal via Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of (1S,2S,4S)-1,2,4-trimethylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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